
An In-depth Technical Guide to 2-
(Phenoxymethyl)benzonitrile

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 2-(Phenoxymethyl)benzonitrile

CAS No.: 168971-54-8

Cat. No.: B069747

Get Quote

Abstract: This technical guide provides a comprehensive overview of 2-
(Phenoxymethyl)benzonitrile, a key aromatic nitrile derivative. The document is structured to

serve researchers, scientists, and professionals in drug development by detailing the

compound's fundamental properties, synthesis protocols, spectroscopic characterization, and

potential applications. By integrating established chemical principles with practical insights, this

guide aims to be an essential resource for the scientific community engaged in the exploration

and utilization of novel chemical entities.

Introduction and Core Compound Identification
2-(Phenoxymethyl)benzonitrile is an organic compound featuring a benzonitrile core

structure linked to a phenoxy group via a methylene bridge. This unique arrangement of a

nitrile group and an ether linkage on an aromatic framework makes it a valuable intermediate in

synthetic organic chemistry and a scaffold of interest in medicinal chemistry. The nitrile group

can serve as a precursor to various functional groups, including amines, carboxylic acids, and

tetrazoles, while the phenoxymethyl moiety can influence the molecule's steric and electronic

properties, as well as its pharmacokinetic profile in potential drug candidates.
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The definitive identifier for this compound is its Chemical Abstracts Service (CAS) Registry

Number.

CAS Number: 168971-54-8[1]

Physicochemical and Structural Properties
A thorough understanding of a compound's physical and chemical properties is foundational to

its application in research and development. Key identifiers and properties for 2-
(Phenoxymethyl)benzonitrile are summarized below.

Property Value Source

CAS Number 168971-54-8 [1]

Molecular Formula C₁₄H₁₁NO [2]

Molecular Weight 209.24 g/mol ---

IUPAC Name 2-(phenoxymethyl)benzonitrile [2]

Synonyms
Benzonitrile, 2-

(phenoxymethyl)-
[1]

Monoisotopic Mass 209.08406 Da [2]

Below is the two-dimensional chemical structure of 2-(Phenoxymethyl)benzonitrile, rendered

to illustrate the connectivity of its constituent atoms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b069747/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-2-phenoxymethyl-benzonitrile
https://www.benchchem.com/product/b069747?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b069747?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. Benzonitrile,2-(phenoxymethyl)-;168971-54-8 [axsyn.com]

2. PubChemLite - 2-(phenoxymethyl)benzonitrile (C14H11NO) [pubchemlite.lcsb.uni.lu]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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